Cas no 1910084-59-1 (1-methyl-3-(2-methylbutan-2-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(2-methylbutan-2-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1910084-59-1
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5872416
• PubChem ID: 143738395
• Update Time: 2025-10-28

1-methyl-3-(2-methylbutan-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(2-methylbutan-2-yl)-1H-pyrazole-5-carboxylic acid
• 1910084-59-1
• EN300-1752053

• Inchi： 1S/C10H16N2O2/c1-5-10(2,3)8-6-7(9(13)14)12(4)11-8/h6H,5H2,1-4H3,(H,13,14)
• InChI Key： XRVMQPRGNWVZMW-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C(C)(C)CC)=NN1C)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-methyl-3-(2-methylbutan-2-yl)-1H-pyrazole-5-carboxylic acid

Introduction to 1-Methyl-3-(2-Methylbutan-2-yl)-1H-pyrazole-5-carboxylic Acid (CAS No. 1910084-59-1)

1-Methyl-3-(2-methylbutan-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 1910084-59-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of this molecule make it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 1-methyl-3-(2-methylbutan-2-yl)-1H-pyrazole-5-carboxylic acid consists of a pyrazole ring substituted with a methyl group at the 1-position and a 2-methylbutan-2-yl group at the 3-position. The carboxylic acid moiety at the 5-position imparts additional reactivity and functional versatility to the molecule. This combination of substituents provides a balance between lipophilicity and hydrophilicity, which is crucial for optimizing the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of 1-methyl-3-(2-methylbutan-2-yl)-1H-pyrazole-5-carboxylic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 1-methyl-3-(2-methylbutan-2-yl)-1H-pyrazole-5-carboxylic acid has shown promise in cancer research. A study in the Cancer Research journal reported that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective cytotoxicity observed in cancer cells, while sparing normal cells, suggests that this compound could be developed into an effective anti-cancer agent with minimal side effects.

The pharmacokinetic profile of 1-methyl-3-(2-methylbutan-2-yl)-1H-pyrazole-5-carboxylic acid has also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. Its high bioavailability and long half-life contribute to its potential as a therapeutic agent with sustained efficacy.

Synthetic methods for the preparation of 1-methyl-3-(2-methylbutan-2-yl)-1H-pyrazole-5-carboxylic acid have been well-documented in the literature. One common approach involves the condensation of 3-acetylpyrazole with 2-methylbutanal followed by methylation and carboxylation steps. These synthetic routes are scalable and can be adapted for large-scale production, facilitating its use in preclinical and clinical studies.

The safety profile of 1-methyl-3-(2-methylbutan-2-yl)-1H-pyrazole-5-carboxylic acid is another important aspect that has been evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. This favorable safety profile further supports its potential as a safe and effective therapeutic agent.

In conclusion, 1-methyl-3-(2-methylbutan-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 1910084-59-1) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and anti-cancer therapies make it an exciting candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its eventual use in clinical settings.